Cas no 3034-55-7 (5-bromo-1,3-thiazole)

5-bromo-1,3-thiazole Properties

Names and Identifiers

• 5-Bromothiazole
• 5-bromo-1,3-thiazole
• 2-bromothiazole
• 5-bromothiazol
• 5-Brom-thiazol
• 5-BROMTHIAZOLE
• 5-thiazolyl bromide
• BariuM perchlorate, anhydrous
• Thiazole,5-bromo
• Thiazole, 5-bromo-
• 5-Bromothiazole,98%
• EN300-93405
• SY005152
• MFCD07787394
• AM20090420
• AKOS005146151
• CL2517
• 3034-55-7
• 5-bromo-thiazole
• FT-0649886
• 2-bromo-1,4-thiazole
• CHEMBL4569890
• DTXSID60338053
• PS-3839
• M04059
• AC-23144
• SCHEMBL290048
• W-202252
• BB 0263133
• AB42975
• 5-Bromo-1,3-thiazole #
• A5588
• 5-bromo thiazole
• 5-Bromothiazole, 95%
• CS-D1067
• DB-016091
• +Expand

• MDL： MFCD07787394
• InChIKey： DWUPYMSVAPQXMS-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H2BrNS/c4-3-1-5-2-6-3/h1-2H
• SMILES： C1=C(Br)SC=N1

Computed Properties

• Exact Mass: 162.90913g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.90913g/mol
• Monoisotopic Mass: 162.90913g/mol
• Topological Polar Surface Area: 41.1Ų
• Heavy Atom Count: 6
• Complexity: 50.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.90560
• PSA: 41.13000
• Refractive Index: n20/D 1.5955
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 197.4°C at 760 mmHg
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Color/Form: Colorless to Yellow Liquid
• Sensitiveness: Moisture Sensitive
• Density: 1.835 at 25 °C

5-bromo-1,3-thiazole Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R22; R37/38; R41; R43
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H302,H315,H317,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• PackingGroup：III
• Risk Phrases： 22-37/38-41-43
• Signal Word：Danger
• HazardClass：Comb liq

5-bromo-1,3-thiazole Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%